Cas no 1219844-90-2 (5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide)

• Product Name: 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide
• CAS No: 1219844-90-2
• MF: C₁₄H₁₆ClN₃O₃
• MW: 309.748142242432
• CID: 6174892
• PubChem ID: 49677478
• Update Time: 2025-10-20

5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide
• 5-chloro-N-[2-(2-hydroxyethyl)-5-methylpyrazol-3-yl]-2-methoxybenzamide
• AKOS024527203
• 5-chloro-N-[1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl]-2-methoxybenzamide
• VU0527836-1
• 1219844-90-2
• 5-chloro-N-(1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl)-2-methoxybenzamide
• F5883-0068

• Inchi： 1S/C14H16ClN3O3/c1-9-7-13(18(17-9)5-6-19)16-14(20)11-8-10(15)3-4-12(11)21-2/h3-4,7-8,19H,5-6H2,1-2H3,(H,16,20)
• InChI Key： NIQJYQRQPCWINA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1=CC(C)=NN1CCO)=O)OC

Computed Properties

• Exact Mass: 309.0880191g/mol
• Monoisotopic Mass: 309.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide

5-Chloro-N-1-(2-Hydroxyethyl)-3-Methyl-1H-Pyrazol-5-Yl-2-Methoxybenzamide (CAS No. 1219844-90-2)

The compound 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-yl-2-methoxybenzamide, identified by the CAS registry number 1219844-90-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug design and material science. The structure of this molecule incorporates a benzamide core, a pyrazole ring, and several substituents that contribute to its unique properties.

The molecular structure of 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-1H-pyrazol-5-Yl is characterized by a pyrazole ring substituted with a chlorine atom at position 5, a methyl group at position 3, and an N-substituent containing a hydroxyethyl group. This arrangement creates a versatile platform for interactions with other molecules, making it a promising candidate for applications in medicinal chemistry. The presence of the hydroxyethyl group introduces hydrophilic properties, which can enhance solubility and bioavailability in biological systems.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of similar compounds. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized molecules in drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 160°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been tested extensively, revealing that it remains stable under neutral pH conditions but undergoes hydrolysis under strongly acidic or basic environments. These characteristics are crucial for determining its suitability in different chemical processes and formulations.

The biological activity of 5-chloro-N-1-(2-hydroxyethyl)-3-methyl derivatives has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption profiles, which are essential for its consideration as an orally administered drug.

In the field of material science, this compound has shown promise as a precursor for advanced materials such as polymers and coatings. Its ability to form hydrogen bonds due to the hydroxyethyl group contributes to improved adhesion properties, making it a valuable component in composite materials used in aerospace and automotive industries.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with biological targets more accurately. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, 5-chloro-N-1-(2-hydroxyethyl)-3-methyl-substituted benzamides represent a class of compounds with diverse applications across multiple disciplines. From drug development to material science, their unique chemical properties continue to drive innovative research and technological advancements. As our understanding of their molecular mechanisms deepens, their potential for real-world applications is expected to expand significantly.